Cas no 1346521-43-4 (4-chloro-1,1-difluorobut-1-ene)

4-Chloro-1,1-difluorobut-1-ene is a fluorinated organic compound featuring a chloro-substituted butene backbone with two fluorine atoms at the terminal carbon. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for introducing difluoroalkyl groups. Its electron-withdrawing fluorine atoms enhance electrophilic character, facilitating nucleophilic substitution or addition reactions. The compound’s stability and selectivity render it suitable for applications in pharmaceuticals, agrochemicals, and specialty materials. Its well-defined molecular structure ensures consistent performance in synthetic pathways, while the chloro and difluoro functionalities offer versatile modification sites for further derivatization. Proper handling under inert conditions is recommended due to its potential sensitivity to moisture or air.

4-chloro-1,1-difluorobut-1-ene structure

1346521-43-4 structure

Product Name:4-chloro-1,1-difluorobut-1-ene

CAS No:1346521-43-4

MF:C₄H₅ClF₂

MW:126.532307386398

CID:1243260

PubChem ID:53874675

Update Time:2025-06-07

4-chloro-1,1-difluorobut-1-ene Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1,1-difluorobut-1-ene
- 1346521-43-4
- DTXSID30707318
- SCHEMBL8631232
- HFOJHYWCUHUJPG-UHFFFAOYSA-N
- 4,4-Difluorobut-3-en-1-yl chloride
- Inchi： 1S/C4H5ClF2/c5-3-1-2-4(6)7/h2H,1,3H2
- InChI Key： HFOJHYWCUHUJPG-UHFFFAOYSA-N
- SMILES： ClCC/C=C(\F)/F

Computed Properties

Exact Mass: 126.0047842g/mol
Monoisotopic Mass: 126.0047842g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 66.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 0Å²

4-chloro-1,1-difluorobut-1-ene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C585443-50mg	4-Chloro-1,1-difluorobut-1-ene	1346521-43-4		50mg	$ 50.00	2022-06-06
TRC	C585443-100mg	4-Chloro-1,1-difluorobut-1-ene	1346521-43-4		100mg	$ 70.00	2022-06-06
TRC	C585443-500mg	4-Chloro-1,1-difluorobut-1-ene	1346521-43-4		500mg	$ 275.00	2022-06-06
Apollo Scientific	PC51109-1g	4-Chloro-1,1-difluorobut-1-ene	1346521-43-4	97%	1g	£140.00	2025-02-21
Apollo Scientific	PC51109-5g	4-Chloro-1,1-difluorobut-1-ene	1346521-43-4	97%	5g	£531.00	2025-02-21